Cas no 22280-02-0 (3-methylpyridin-4-ol)

3-Methylpyridin-4-ol is a heterocyclic organic compound featuring a pyridine ring substituted with a methyl group at the 3-position and a hydroxyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its hydroxyl group enables functionalization through etherification or esterification, while the pyridine ring offers coordination sites for metal complexes. The compound exhibits moderate solubility in polar solvents, facilitating its use in various reaction conditions. Its stability under standard conditions ensures reliable handling and storage. Applications include its role in developing bioactive molecules, catalysts, and specialty chemicals, where its balanced electronic and steric properties are advantageous.
3-methylpyridin-4-ol structure
3-methylpyridin-4-ol structure
Product Name:3-methylpyridin-4-ol
CAS No:22280-02-0
MF:C6H7NO
MW:109.125881433487
MDL:MFCD04114239
CID:52019
PubChem ID:2762918
Update Time:2025-08-15

3-methylpyridin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-hydroxypyridine
    • 3-Methylpyridin-4-ol
    • 4-Hydroxy-3-methylpyridine
    • 3-Methyl-pyridin-4-ol
    • 4-Hydroxy-3-methylpyridine,3-Methyl-4-pyridinol
    • 3-Methyl-4-hydroxy-pyridin
    • 3-METHYL-4-PYRIDINOL
    • 4-Hydroxy-3-methylpyridin
    • 4-Hydroxy-3-methylpyridine,97
    • 4-Hydroxy-3-picoline
    • 3-methyl-1H-pyridin-4-one
    • 4(1H)-Pyridinone, 3-methyl-
    • 4-Pyridinol, 3-methyl-
    • 3-Methylpyridin-4(1H)-one
    • 3-METHYL-4(1H)-PYRIDINONE
    • KSC201G0P
    • CL0138
    • WT1290
    • TRA0060564
    • DTXSID10944941
    • MFCD04114239
    • AS-11068
    • CS-W003166
    • SCHEMBL2239840
    • AC-23209
    • FT-0645389
    • SY013188
    • EN300-120203
    • AKOS006349669
    • 22280-02-0
    • AKOS005259613
    • W-206743
    • AM803539
    • A816083
    • 10249-36-2
    • DB-011224
    • DB-152080
    • 4-Pyridinol, 3-methyl-; 3-Methyl-4-pyridinol; 3-Methyl-4-hydroxypyridine; 4-Hydroxy-3-methylpyridine; 3-Methylpyridin-4-ol; 4-Hydroxy-3-picoline
    • 3-methylpyridin-4-ol
    • MDL： MFCD04114239
    • Inchi： 1S/C6H7NO/c1-5-4-7-3-2-6(5)8/h2-4H,1H3,(H,7,8)
    • InChI Key： RZUBLMCZJPIOPF-UHFFFAOYSA-N
    • SMILES： O=C1C=CNC=C1C

Computed Properties

  • Exact Mass: 109.05300
  • Monoisotopic Mass: 109.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: Solid
  • Density: 1.053
  • Melting Point: 86-96°C
  • Boiling Point: 201.2℃ at 760 mmHg
  • Flash Point: 98.2℃
  • Refractive Index: 1.499
  • Water Partition Coefficient: Soluble in water (14 g/L) (25°C).
  • PSA: 33.12000
  • LogP: 1.09560

3-methylpyridin-4-ol Security Information

3-methylpyridin-4-ol Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methylpyridin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EQ517-1g
3-methylpyridin-4-ol
 22280-02-0 97%
1g
 205.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EQ517-5g
3-methylpyridin-4-ol
 22280-02-0 97%
5g
 516.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EQ517-200mg
3-methylpyridin-4-ol
 22280-02-0 97%
200mg
 55.0CNY 2021-08-04
Chemenu
CM105394-25g
3-Methylpyridin-4-ol
 22280-02-0 97%
25g
 $310 2021-08-06
Fluorochem
076329-250mg
3-Methyl-4-hydroxypyridine
 22280-02-0 95%
250mg
 ￡10.00 2022-03-01
Fluorochem
076329-1g
3-Methyl-4-hydroxypyridine
 22280-02-0 95%
1g
 ￡27.00 2022-03-01
Fluorochem
076329-5g
3-Methyl-4-hydroxypyridine
 22280-02-0 95%
5g
 ￡58.00 2022-03-01
Fluorochem
076329-10g
3-Methyl-4-hydroxypyridine
 22280-02-0 95%
10g
 ￡97.00 2022-03-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18270-5 G
3-methylpyridin-4-ol
 22280-02-0 95%
5g
 ¥ 640.00 2021-05-07
TRC
H948075-1g
4-Hydroxy-3-methylpyridine
 22280-02-0
1g
 $ 207.00 2023-09-07

3-methylpyridin-4-ol Production Method

3-methylpyridin-4-ol Related Literature

Related Categories

22280-02-0 (3-methylpyridin-4-ol) Related Products

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd